3-Methoxy-4-methyl-6-phenylpyridazine

• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• IUPAC Name: 3-methoxy-4-methyl-6-phenylpyridazine
• InChI: InChI=1S/C12H12N2O/c1-9-8-11(13-14-12(9)15-2)10-6-4-3-5-7-10/h3-8H,1-2H3
• InChI Key: CWVWTDQVRHUWPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN=C1OC)C2=CC=CC=C2

Description

3-Methoxy-4-methyl-6-phenylpyridazine is a useful research compound. Its molecular formula is C12H12N2O and its molecular weight is 200.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium methoxide (243 g) is cautiously added to a solution of 3-chloro-4-methyl-6-phenylpyridazine (307 g, 1.5 mol) in 3.4 L of methanol. The mixture is heated to refluxing temperature for approximately eight hours under an atmosphere of nitrogen and then poured into water (4.5 L). The resulting precipitate is collected, washed with water, and dried to give 270 g (90%) of product with a melting point of 62°-64° C.